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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the initial studies on the efficacy of the

Sustained-Penetrating and Effector-delivering-Conjugate (SPACE) peptide. The SPACE
peptide is a novel skin-penetrating peptide identified through phage display, designed to

facilitate the topical and transdermal delivery of a wide range of cargo molecules, from small

molecules to large macromolecules like siRNA and proteins.[1] This document summarizes key

quantitative data, details experimental protocols from foundational studies, and visualizes the

proposed mechanisms and workflows.

Core Efficacy Data
Initial research has demonstrated the potential of the SPACE peptide to significantly enhance

the delivery of various molecules into the skin. The following tables summarize the key

quantitative findings from these studies.

Table 1: Enhanced Delivery of siRNA via SPACE Peptide Formulations
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Cargo
Delivery
System

In Vitro
Knockdown
Efficiency

In Vivo
Knockdown
Efficiency
(BALB/c mice)

Reference

GAPDH siRNA
SPACE peptide

conjugate

83.3% ± 3.0%

(relative to

control)

- [2]

GAPDH siRNA

DOTAP-based

SPACE

Ethosomal

System (DOTAP-

SES)

- 63.2% ± 7.7% [2][3]

IL-10 siRNA
SPACE peptide

conjugate

Minimal effect

from siRNA

alone

Significant

knockdown

compared to

controls

[1]

Table 2: Enhanced Penetration of Hyaluronic Acid (HA) via SPACE Peptide Formulations

Delivery
System

Fold
Enhancement
in Penetration
(In Vitro,
Porcine Skin)

Fold
Enhancement
in Penetration
(In Vivo, SKH1
hairless mice)

Optimal
SPACE
Peptide
Concentration

Reference

SPACE-

Ethosomal

System (SES)

7.8 ± 1.1-fold

(compared to

PBS)

5-fold (compared

to PBS control)
5 mg/mL

Ethosomes alone

~1.8-fold

(compared to

Ethanol:PBS

control)

- -

Table 3: Physicochemical and Safety Profile of SPACE Peptide
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Parameter Observation Method Reference

Skin Lipid Barrier

Integrity

No significant

alteration

Skin resistance,

transepidermal water

loss (TEWL), Fourier

transform infrared

(FTIR) spectroscopy

Interaction with Skin

Proteins

Induces changes in

secondary structures

(α-helices, β-sheets)

FTIR analysis, in-silico

docking

Cytotoxicity

Least toxic to

keratinocytes among

several tested skin-

penetrating peptides

MTT Cell Proliferation

Assay

Partition Coefficient

(PBS to Stratum

Corneum +

Epidermis)

9.8 ± 1.5 -

Partition Coefficient

(PBS to Dermis)
4.3 ± 0.2 -

Mechanism of Action: A Transcellular Pathway
The primary mechanism by which the SPACE peptide enhances skin penetration is through a

transcellular pathway. Unlike methods that disrupt the skin's lipid barrier, the SPACE peptide
interacts with keratin, a major protein component of corneocytes. This interaction is believed to

induce conformational changes in the protein's secondary structure, thereby enhancing the

partitioning of the peptide and its conjugated cargo into the keratin-rich corneocytes. This

facilitates movement across the stratum corneum and into the deeper layers of the epidermis

and dermis. Studies have shown that the peptide has a high affinity for keratin and

corneocytes. The cellular uptake into keratinocytes, fibroblasts, and endothelial cells is thought

to occur via macropinocytosis.
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Proposed mechanism of SPACE peptide-mediated transcellular transport.

Experimental Protocols
Detailed methodologies are crucial for the replication and advancement of these initial findings.

The following sections outline the key experimental protocols.

In Vitro Cytotoxicity Assessment: MTT Assay
This protocol is used to assess the effect of the SPACE peptide on the viability of human

epidermal keratinocytes (HEKa).

Cell Seeding: HEKa cells are seeded in 96-well microplates at a density of 5,000 cells per

well.

Cell Culture: The cells are cultured until they reach approximately 80% confluency.
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Incubation with SPACE Peptide: The culture medium is replaced with 150 µL of media

containing the SPACE peptide at various concentrations (e.g., 1.25, 2.5, 5, and 10 mg/mL).

A negative control of media only is also included.

Incubation Periods: The cells are incubated for different time periods, such as 1, 4, and 12

hours.

MTT Assay: Following incubation, the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) reagent is added to each well, and the plates are incubated to

allow for the formation of formazan crystals.

Data Analysis: The formazan crystals are solubilized, and the absorbance is measured to

determine cell viability relative to the control.

In Vivo siRNA Knockdown Studies in BALB/c Mice
This protocol details the topical application of SPACE peptide-siRNA formulations to assess

gene knockdown in the skin of mice.

Animal Preparation: Female BALB/c mice are anesthetized. The back skin is shaved, and a

cylinder with a defined exposure area (e.g., 1.8 cm²) is attached to the shaved area.

Topical Application: 200 µL of the test solution (e.g., DOTAP-SES containing GAPDH-siRNA)

is applied within the cylinder and spread evenly over the exposed skin.

Incubation: The formulation is allowed to incubate with the skin for a specified period,

typically 6 hours, while the animals are kept under light anesthesia.

Tissue Collection and Analysis: After the incubation period, the animals are euthanized, and

the treated skin tissue is excised for analysis of protein or mRNA levels to determine the

extent of gene knockdown.
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Experimental workflows for in vitro and in vivo efficacy studies.

Preparation of SPACE-Ethosomal System (SES) for
Hyaluronic Acid Delivery
This protocol outlines the formulation of a lipid-based carrier system incorporating the SPACE
peptide.

Conjugation of SPACE Peptide to Lipid: A solution of SPACE peptide in PBS (pH 8.0) is

incubated with a solution of POPE-NHS (1-palmitoyl-2-oleoyl-sn-glycero-3-

phosphoethanolamine-N-hydroxysuccinimide) in ethanol. The conjugation efficiency is

determined using the TNBS (2,4,6-trinitrobenzene sulfonic acid) method, which reacts with

primary amino groups.

Preparation of Ethosomes: The ethosomal carrier system, with a diameter of approximately

110 nm, is prepared to encapsulate hyaluronic acid.

Incorporation of Conjugate: The SPACE peptide-POPE conjugate is incorporated into the

ethosome formulation. Unconjugated SPACE peptide is typically not removed.

In Vitro Skin Penetration Studies: The penetration of HA from the SES formulation is

assessed using porcine or human skin in Franz diffusion cells over a 24-hour period.
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In Vivo Skin Penetration Studies: The SES formulation is applied topically to SKH1 hairless

mice to confirm dermal penetration and assess enhancement compared to a PBS control.

Conclusion and Future Directions
The initial studies on the SPACE peptide have established it as a promising and safe enhancer

for the topical delivery of macromolecules. Its mechanism of action, which involves interacting

with skin proteins rather than disrupting the lipid barrier, makes it an attractive candidate for

dermatological and cosmetic applications. Future research should focus on further elucidating

the precise molecular interactions with keratin, optimizing formulation characteristics for a wider

range of cargo molecules, and exploring its efficacy in various disease models. The

combination of the SPACE peptide with other delivery technologies, such as ethosomes, has

already demonstrated synergistic effects and represents a promising avenue for continued

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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